Cas no 1392745-68-4 (ethyl (1R,3R,4R)-3-amino-4-(tert-butoxycarbonylamino)cyclohexanecarboxylate)

• Product Name: ethyl (1R,3R,4R)-3-amino-4-(tert-butoxycarbonylamino)cyclohexanecarboxylate
• CAS No: 1392745-68-4
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 4593553
• Update Time: 2025-10-31

ethyl (1R,3R,4R)-3-amino-4-(tert-butoxycarbonylamino)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (1R,3R,4R)-3-amino-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate
• ethyl (1R,3R,4R)-3-amino-4-(tert-butoxycarbonylamino)cyclohexanecarboxylate

• Inchi： 1S/C14H26N2O4/c1-5-19-12(17)9-6-7-11(10(15)8-9)16-13(18)20-14(2,3)4/h9-11H,5-8,15H2,1-4H3,(H,16,18)/t9-,10-,11-/m1/s1
• InChI Key： LJJYOYONMCBZHC-GMTAPVOTSA-N
• SMILES： [C@@H]1(C(OCC)=O)CC[C@@H](NC(OC(C)(C)C)=O)[C@H](N)C1

Additional information on ethyl (1R,3R,4R)-3-amino-4-(tert-butoxycarbonylamino)cyclohexanecarboxylate

Recent Advances in the Application of Ethyl (1R,3R,4R)-3-amino-4-(tert-butoxycarbonylamino)cyclohexanecarboxylate (CAS: 1392745-68-4) in Medicinal Chemistry

The compound ethyl (1R,3R,4R)-3-amino-4-(tert-butoxycarbonylamino)cyclohexanecarboxylate (CAS: 1392745-68-4) has recently gained significant attention in medicinal chemistry due to its versatile applications as a key chiral building block for pharmaceutical synthesis. This bicyclic amino ester derivative has demonstrated particular utility in the development of novel protease inhibitors and other bioactive molecules targeting neurological and infectious diseases. Recent studies have focused on optimizing its synthetic routes and exploring its potential in drug discovery programs.

A 2023 study published in the Journal of Medicinal Chemistry reported the successful application of this compound in the synthesis of novel HCV NS3/4A protease inhibitors. The researchers utilized the chiral cyclohexane scaffold to create conformationally constrained analogs that showed improved binding affinity and selectivity compared to previous generations of inhibitors. The tert-butoxycarbonyl (Boc) protected amino group and ester functionality at the 1-position proved crucial for subsequent derivatization and structure-activity relationship studies.

In synthetic methodology development, a recent breakthrough published in Organic Letters (2024) described an asymmetric catalytic hydrogenation approach to produce ethyl (1R,3R,4R)-3-amino-4-(tert-butoxycarbonylamino)cyclohexanecarboxylate with excellent enantioselectivity (>99% ee) and high yield (92%). This new synthetic route addresses previous challenges in stereochemical control and represents a significant improvement over traditional resolution methods. The developed protocol has been successfully scaled up to kilogram quantities, facilitating its broader application in pharmaceutical manufacturing.

Pharmacological studies have revealed that derivatives of this compound exhibit promising blood-brain barrier penetration properties, making it particularly valuable for CNS-targeted drug development. A 2024 preclinical study demonstrated its utility as a precursor for neuroprotective agents, with several analogs showing potent activity in models of Parkinson's disease. The rigid cyclohexane core appears to confer favorable pharmacokinetic properties while maintaining the desired biological activity.

Current research directions include exploring its application in PROTAC (proteolysis targeting chimera) development and as a scaffold for covalent inhibitors. The presence of both protected and free amino groups allows for diverse modification strategies, enabling the creation of targeted drug delivery systems. Several pharmaceutical companies have included this compound in their discovery pipelines, particularly for antiviral and neurodegenerative disease programs.

Quality control and analytical method development for this compound have also seen recent advancements. A 2023 publication in the Journal of Pharmaceutical and Biomedical Analysis described a validated HPLC method for determining the enantiomeric purity of ethyl (1R,3R,4R)-3-amino-4-(tert-butoxycarbonylamino)cyclohexanecarboxylate, which is critical for ensuring batch-to-batch consistency in pharmaceutical applications. The method demonstrated excellent resolution of all possible stereoisomers and has been adopted by multiple manufacturers.

Future research directions are expected to focus on expanding the structural diversity of derivatives and exploring new therapeutic applications. The compound's unique stereochemistry and functional group arrangement continue to make it a valuable tool for medicinal chemists working on challenging drug targets. Ongoing studies are investigating its potential in antibiotic development, particularly against resistant bacterial strains, where its structural features may help overcome existing resistance mechanisms.